(E)-10-Hydroxynortriptyline

• CAS: 112839-35-7
• Molecular Formula: C19H21NO
• Molecular Weight: 279.4 g/mol
• InChI: InChI=1S/C19H21NO/c1-20-12-6-11-16-15-8-3-2-7-14(15)13-19(21)18-10-5-4-9-17(16)18/h2-5,7-11,19-21H,6,12-13H2,1H3/b16-11+
• InChIKey: VAGXZGJKNUNLHK-LFIBNONCSA-N

Procurement Guide: (E)-10-Hydroxynortriptyline (CAS 112839-35-7) as a Quantitative Research Tool

(E)-10-Hydroxynortriptyline (E-10-OH-NT; CAS 112839-35-7) is the principal pharmacologically active hydroxylated metabolite of the tricyclic antidepressant nortriptyline, and is also formed as a secondary metabolite from amitriptyline [1]. It exists as a chiral molecule with distinct (R)-(+)- and (S)-(−)-enantiomers, with the (−)-enantiomer being the predominant species formed in humans via stereospecific CYP2D6-mediated metabolism [2]. Its procurement is driven by its defined role as an analytical reference standard and a tool compound for investigating noradrenergic pharmacology and polymorphic drug metabolism, as it demonstrates quantifiably distinct receptor binding profiles and pharmacokinetic properties compared to its parent drug and other in-class metabolites [3].

CYP2D6 probe Polymorphic drug metabolism and pharmacokinetic variability studies

Chiral reference standard (E)-isomer, (−)-enantiomer predominant via stereospecific formation

Noradrenergic tool NET inhibition research with reported lower muscarinic interference

• [1] Bertilsson L, Alexanderson B. Stereospecific hydroxylation of nortriptyline in man in relation to interindividual differences in its steady-state plasma level. Eur J Clin Pharmacol. 1972;4:201-205. View Source
• [2] Nordin C, Bertilsson L. Active hydroxymetabolites of antidepressants. Emphasis on E-10-hydroxy-nortriptyline. Clin Pharmacokinet. 1995 Jan;28(1):26-40. View Source
• [3] Human Metabolome Database (HMDB). E-10-Hydroxynortriptyline (HMDB0013889). View Source

Why (E)-10-Hydroxynortriptyline Cannot Be Interchanged with Nortriptyline or Other In-Class Analogs

Substitution of (E)-10-Hydroxynortriptyline with its parent drug nortriptyline, the (Z)-isomer, or other tricyclic antidepressant metabolites is scientifically invalid due to profound, quantifiable differences in key pharmacological and pharmacokinetic parameters. The introduction of a hydroxyl group and specific stereochemistry fundamentally alters its affinity for muscarinic acetylcholine receptors, its plasma protein binding, and its enantioselective disposition. These are not minor variations but rather large, statistically significant divergences that critically impact experimental outcomes in receptor binding assays, metabolism studies, and in vivo pharmacodynamic models. The evidence below establishes why this specific compound, with its defined CAS registry number, is a non-fungible research tool [1].

Muscarinic affinity differs substantially from nortriptyline; direct substitution may shift assay interpretation and introduce unwanted anticholinergic effects.

Plasma protein binding is considerably lower than nortriptyline, which may alter free fraction estimates and CNS exposure profiles in experimental models.

Enantioselective glucuronidation creates a ~5-fold exposure difference between enantiomers; racemate use may not reproduce single-enantiomer pharmacology.

• [1] Nordin C, Bertilsson L. Active hydroxymetabolites of antidepressants. Emphasis on E-10-hydroxy-nortriptyline. Clin Pharmacokinet. 1995 Jan;28(1):26-40. View Source

Quantitative Differentiation Evidence for (E)-10-Hydroxynortriptyline vs. Key Comparators

Muscarinic Receptor Affinity: 10- to 18-Fold Lower Affinity Compared to Nortriptyline

The affinity of (E)-10-Hydroxynortriptyline for muscarinic acetylcholine receptors is dramatically lower than that of its parent drug, nortriptyline. This difference is a critical determinant of its distinct side effect profile and its utility in isolating noradrenergic from anticholinergic effects. In vitro binding studies using guinea pig tissues (heart, parotid gland, cerebral cortex, urinary bladder, ileum) demonstrated that the affinity of E-10-OH-NT was approximately 10-12 times lower than that of nortriptyline [1]. A review article summarizing multiple studies quantified this difference further, stating the affinity of E-10-OH-NT was only one-eighteenth (1/18) of the affinity of nortriptyline for these receptors [2]. This profound difference was functionally validated in a human clinical study where nortriptyline (50 mg) significantly reduced saliva flow (an anticholinergic effect), whereas equimolar E-10-OH-NT did not differ from placebo [3].

Muscarinic Affinity

Head-to-head

~1/18 of nortriptyline affinity

Supports selective NET fit without muscarinic interference

In vitro binding; human saliva flow study

Evidence Dimension	Affinity for Muscarinic Acetylcholine Receptors
Target Compound Data	10-12 times lower affinity than nortriptyline; ~1/18th the affinity
Comparator Or Baseline	Nortriptyline (parent drug)
Quantified Difference	10- to 18-fold lower affinity
Conditions	In vitro competition binding assays with [3H]QNB in multiple guinea pig tissues; human clinical saliva flow study

Why This Matters

This data quantifies the significantly reduced anticholinergic burden of E-10-OH-NT, making it a superior tool for experiments requiring selective noradrenergic modulation without confounding muscarinic blockade.

• [1] Nilvebrant L, et al. Affinity of Nortriptyline and its E-10-Hydroxy Metabolite for Muscarinic Receptors. Pharmacol Toxicol. 1991;68:64. View Source
• [2] Nordin C, Bertilsson L. Active hydroxymetabolites of antidepressants. Emphasis on E-10-hydroxy-nortriptyline. Clin Pharmacokinet. 1995 Jan;28(1):26-40. View Source
• [3] Nordin C, et al. Little anticholinergic effect of E-10-hydroxynortriptyline compared with nortriptyline in healthy subjects. Clin Pharmacol Ther. 1987 Jan;41(1):97-102. View Source

Plasma Protein Binding: 35-46% Lower Binding Compared to Nortriptyline

(E)-10-Hydroxynortriptyline exhibits significantly lower plasma protein binding than nortriptyline, a property that influences its volume of distribution and free (active) drug concentration. Plasma protein binding, determined by ultrafiltration, for the (+)- and (−)-enantiomers of E-10-OH-NT was 54% and 69%, respectively [1]. This is substantially lower than the plasma protein binding of nortriptyline, which is 92% [1]. A subsequent study in depressed patients confirmed this difference, reporting mean free fractions of 43.7% for the (+)-enantiomer and 28.9% for the (−)-enantiomer, reinforcing the lower protein binding profile compared to the highly bound parent drug [2].

Plasma Protein Binding

Head-to-head

(+)-E-10-OH-NT: ~46% free; (−): ~31% free vs nortriptyline ~8% free

Higher free fraction context for exposure interpretation

Ultrafiltration of human plasma

Evidence Dimension	Plasma Protein Binding
Target Compound Data	(+)-E-10-OH-NT: 54% bound; (−)-E-10-OH-NT: 69% bound
Comparator Or Baseline	Nortriptyline: 92% bound
Quantified Difference	38-46 percentage points lower binding; ~2- to 8-fold higher free fraction
Conditions	In vitro ultrafiltration of human plasma

Why This Matters

The lower protein binding results in a higher free fraction of E-10-OH-NT, which is the pharmacologically active species and drives CNS penetration; this must be accounted for when comparing in vitro potency to in vivo efficacy.

• [1] Nordin C, Bertilsson L. Active hydroxymetabolites of antidepressants. Emphasis on E-10-hydroxy-nortriptyline. Clin Pharmacokinet. 1995 Jan;28(1):26-40. View Source
• [2] Bertilsson L, et al. Stereoselective Efflux of (E)-10-Hydroxynortriptyline Enantiomers from the Cerebrospinal Fluid of Depressed Patients. Pharmacol Toxicol. 1992. View Source

Enantioselective Disposition and Glucuronidation: 1.8-Fold Higher Glucuronidation of the (+)-Enantiomer

The two enantiomers of (E)-10-Hydroxynortriptyline exhibit markedly different metabolic fates in humans, a key differentiation from the parent drug and a critical factor for analytical method development and pharmacokinetic modeling. Following oral administration of racemic E-10-OH-NT, the plasma concentration of the (−)-enantiomer was 5-fold higher than that of the (+)-enantiomer [1]. A significantly higher proportion of the administered dose of (+)-E-10-OH-NT (64.4% ± 12.1%) was recovered in urine as glucuronide conjugate compared to (−)-E-10-OH-NT (35.3% ± 9.7%) [2]. This indicates that first-pass glucuronidation in humans is enantioselective, with a clear preference for the (+)-enantiomer [2].

Enantioselective Clearance

Head-to-head

(+)-enantiomer 64.4% glucuronidated vs (−) 35.3%; 5-fold higher (−) systemic exposure

Enantiomer clearance may lead to distinct exposure in racemate use

Oral racemate in healthy subjects

Evidence Dimension	Urinary Recovery as Glucuronide Conjugate
Target Compound Data	(+)-E-10-OH-NT: 64.4% ± 12.1%; (−)-E-10-OH-NT: 35.3% ± 9.7%
Comparator Or Baseline	Enantiomeric comparison within the compound
Quantified Difference	1.8-fold higher glucuronidation of the (+)-enantiomer
Conditions	Oral administration of racemic E-10-OH-NT to healthy human subjects; urine analysis

Why This Matters

This enantioselective clearance results in a ~5-fold higher systemic exposure to the (−)-enantiomer, the species with higher receptor activity. Procurement of the racemate versus a single enantiomer will yield vastly different experimental outcomes.

• [1] Nordin C, Bertilsson L. Active hydroxymetabolites of antidepressants. Emphasis on E-10-hydroxy-nortriptyline. Clin Pharmacokinet. 1995 Jan;28(1):26-40. View Source
• [2] Dahl-Puustinen ML, et al. Stereoselective disposition of racemic E-10-hydroxynortriptyline in human beings. Clin Pharmacol Ther. 1989 Jan;45(1):24-30. View Source

Norepinephrine Uptake Inhibition: EC50 Values for In Vitro Potency Determination

While (E)-10-Hydroxynortriptyline shares the primary mechanism of action with its parent drug—inhibition of the norepinephrine transporter (NET)—it does so with quantifiable potency that allows for precise experimental control. In rat cortical slices, it inhibits norepinephrine reuptake with an EC50 of 160 nM; in isolated human plasma, the EC50 is 176 nM [1]. Class-level inference from early studies indicates that the 10-hydroxymetabolites of nortriptyline have approximately half the potency of the parent drug for inhibiting norepinephrine uptake in vitro [2]. This quantifiable, albeit slightly lower, potency confirms its utility as a tool to directly probe NET function.

NET Inhibition EC50

Reported

160 nM (rat cortical slices); 176 nM (human plasma)

EC50 benchmarks for in vitro NET assay validation

~2-fold lower potency vs nortriptyline (class-level)

Evidence Dimension	Norepinephrine Uptake Inhibition Potency (EC50)
Target Compound Data	EC50 = 160 nM (rat cortical slices); EC50 = 176 nM (human plasma)
Comparator Or Baseline	Nortriptyline (parent drug) ~2x more potent by class-level inference
Quantified Difference	~2-fold lower potency vs. nortriptyline
Conditions	In vitro reuptake assays in rat cortical synaptosomes and isolated human plasma

Why This Matters

These EC50 values serve as essential benchmarks for validating in vitro models of noradrenergic signaling and for calculating doses in ex vivo or in vivo studies where selective NET inhibition is desired without the off-target effects of nortriptyline.

• [1] Coutts RT, et al. (E)-10-Hydroxynortriptyline inhibits norepinephrine reuptake. Data cited by GLPBio. View Source
• [2] Bertilsson L, et al. Disposition and Effects of E-10-Hydroxynortriptyline—An Active Metabolite of Nortriptyline. In: Clinical Pharmacology in Psychiatry. 1989. p. 265-271. View Source

CYP2D6-Mediated Formation: Km Values for Metabolic Pathway Elucidation

The formation of (E)-10-Hydroxynortriptyline from nortriptyline is a classic probe reaction for CYP2D6 activity. In vitro studies using human lymphoblast-expressed enzymes show that CYP2D6 mediates this hydroxylation with high affinity (Km = 2.1 μM), while CYP3A4 contributes a low-affinity component (Km = 37.4 μM) [1]. This stark difference in Michaelis-Menten constants establishes CYP2D6 as the primary, high-affinity catalyst for this pathway. This is in contrast to the formation of the (Z)-isomer, which is not mediated by CYP2D6, and to other metabolic pathways of nortriptyline (e.g., N-demethylation) which involve different P450 isoforms [2].

CYP2D6 vs CYP3A4 Km

Reported

CYP2D6 Km 2.1 μM vs CYP3A4 37.4 μM (~18-fold higher affinity)

High-affinity CYP2D6 pathway context for metabolism studies

Recombinant enzyme incubations

Evidence Dimension	Enzyme Affinity for Nortriptyline E-10-Hydroxylation
Target Compound Data	CYP2D6 Km = 2.1 μM; CYP3A4 Km = 37.4 μM
Comparator Or Baseline	CYP2D6 vs. CYP3A4; other CYP isoforms (1A2, 2C9, etc.) showed no activity
Quantified Difference	~18-fold higher affinity for CYP2D6 vs. CYP3A4
Conditions	In vitro incubations with human recombinant CYP enzymes

Why This Matters

This data is fundamental for designing in vitro drug interaction studies and for interpreting in vivo pharmacokinetic variability. A researcher studying CYP2D6 pharmacogenomics requires E-10-OH-NT as the specific analytical endpoint, as other metabolites reflect different enzyme activities.

• [1] Venkatakrishnan K, et al. Nortriptyline E-10-hydroxylation in vitro is mediated by human CYP2D6 (high affinity) and CYP3A4 (low affinity): implications for interactions with enzyme-inducing drugs. J Clin Pharmacol. 1999 Jun;39(6):567-77. View Source
• [2] Mellström B, et al. E- and Z-10-hydroxylation of nortriptyline: relationship to polymorphic debrisoquine hydroxylation. Clin Pharmacol Ther. 1981 Aug;30(2):189-93. View Source

Validated Research Applications for (E)-10-Hydroxynortriptyline (CAS 112839-35-7)

Analytical Reference Standard for LC-MS/MS Quantification of CYP2D6 Activity

As the primary CYP2D6-derived metabolite of nortriptyline and amitriptyline, (E)-10-Hydroxynortriptyline is an essential analytical reference standard for developing and validating LC-MS/MS methods to quantify CYP2D6 activity in vitro and in vivo. Its specific and stereoselective formation (Km = 2.1 μM for CYP2D6) makes it a superior biomarker compared to less specific metabolic products [7]. The availability of a characterized standard with defined enantiomeric purity is critical for accurate quantitation in plasma and urine, given the enantioselective disposition (5-fold higher exposure to the (−)-enantiomer) [8].

Pharmacological Tool Compound for Isolating Noradrenergic from Anticholinergic Signaling

The 10- to 18-fold lower affinity of (E)-10-Hydroxynortriptyline for muscarinic receptors, compared to nortriptyline, makes it an ideal tool for studying NET inhibition without confounding muscarinic receptor blockade [7]. In ex vivo or in vivo models, administering E-10-OH-NT (e.g., 50 mg oral dose in humans) inhibits norepinephrine uptake and increases plasma norepinephrine levels, while producing no significant reduction in saliva flow, a classic anticholinergic measure [8]. This allows researchers to attribute observed effects (e.g., increased heart rate upon standing) specifically to noradrenergic potentiation [5].

Chiral Pharmacokinetic Probe for Studying Enantioselective Glucuronidation

The pronounced enantioselective metabolism of racemic (E)-10-Hydroxynortriptyline provides a valuable probe for studying Phase II conjugation and transporter activity. The (+)-enantiomer is preferentially glucuronidated (64.4% of dose) compared to the (−)-enantiomer (35.3%), leading to a 5-fold difference in systemic exposure [7]. This makes the compound useful for investigating the interplay between CYP2D6-mediated formation, stereoselective glucuronidation by UGT enzymes, and active renal secretion. Studies using this compound can dissect the contributions of these processes to overall drug clearance.

In Vitro Model Validation for Norepinephrine Transporter (NET) Assays

With defined EC50 values of 160 nM (rat cortical slices) and 176 nM (human plasma) for inhibiting norepinephrine reuptake, (E)-10-Hydroxynortriptyline serves as a well-characterized positive control for validating NET functional assays [7]. Its potency, approximately half that of nortriptyline by class-level inference, provides a predictable and quantifiable signal in radioligand uptake or fluorescence-based assays [8]. This allows for reliable screening of novel NET inhibitors and the assessment of assay sensitivity and reproducibility.

Application

Selection Property

Validation Focus

CYP2D6 activity probe

Chiral reference standard, stereoselective formation

Enantiomeric purity for LC-MS/MS quantification

Noradrenergic signaling study tool

Reported lower muscarinic affinity

NET inhibition without muscarinic blockade

Enantioselective metabolism probe

Enantiomer-specific glucuronidation

Stereoselective clearance and exposure context

NET assay validation control

Reported NET inhibition potency

Assay sensitivity and reproducibility

• [1] Venkatakrishnan K, et al. Nortriptyline E-10-hydroxylation in vitro is mediated by human CYP2D6 (high affinity) and CYP3A4 (low affinity). J Clin Pharmacol. 1999 Jun;39(6):567-77. View Source
• [2] Nordin C, Bertilsson L. Active hydroxymetabolites of antidepressants. Emphasis on E-10-hydroxy-nortriptyline. Clin Pharmacokinet. 1995 Jan;28(1):26-40. View Source
• [3] Nilvebrant L, et al. Affinity of Nortriptyline and its E-10-Hydroxy Metabolite for Muscarinic Receptors. Pharmacol Toxicol. 1991;68:64. View Source
• [4] Nordin C, et al. Little anticholinergic effect of E-10-hydroxynortriptyline compared with nortriptyline in healthy subjects. Clin Pharmacol Ther. 1987 Jan;41(1):97-102. View Source
• [5] Bertilsson L, et al. Disposition of single oral doses of E-10-hydroxynortriptyline in healthy subjects, with some observations on pharmacodynamic effects. Clin Pharmacol Ther. 1986 Sep;40(3):261-7. View Source
• [6] Dahl-Puustinen ML, et al. Stereoselective disposition of racemic E-10-hydroxynortriptyline in human beings. Clin Pharmacol Ther. 1989 Jan;45(1):24-30. View Source
• [7] Coutts RT, et al. (E)-10-Hydroxynortriptyline inhibits norepinephrine reuptake. Data cited by GLPBio. View Source
• [8] Bertilsson L, et al. Disposition and Effects of E-10-Hydroxynortriptyline—An Active Metabolite of Nortriptyline. In: Clinical Pharmacology in Psychiatry. 1989. p. 265-271. View Source